(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H12N2O/c1-12-6-8-13(9-7-12)10-14(11-18)17-19-15-4-2-3-5-16(15)20-17/h2-10H,1H3/b14-10+
• InChI Key: RPODTAZHLXAJIX-GXDHUFHOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3O2
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3O2
• Molecular Formula: C17H12N2O
• Molecular Weight: 260.29 g/mol

Description

(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)prop-2-enenitrile, also known as BMN, is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Click Synthesis and Crystal Structures

Benzoxazole derivatives have been synthesized through click chemistry, demonstrating applications in crystallography and DFT studies. For instance, a study focused on the click synthesis of 1,4,5-trisubstituted 1,2,3-triazoles, exploring their crystal structures and cytotoxicity, showcasing the versatility of benzoxazole frameworks in developing compounds with potential biological activity (Ahmed et al., 2016).

Novel Synthesis Routes

Innovative synthesis methods for benzoxazole derivatives have been explored, indicating their significance in synthetic chemistry. For example, research on the synthesis of 4-(benzyloxy)-1H-indazole via a multistep reaction highlights the adaptability of benzoxazole motifs in complex organic syntheses (Tang Yan-feng, 2012).

Thermolysis and Kinetics

The gas-phase thermolysis of benzoxazole derivatives has been studied, providing insights into the thermal stability and decomposition pathways of such compounds. This research is crucial for understanding the kinetic parameters and mechanistic details of benzoxazole decomposition (Dib et al., 2004).

Catalytic Applications

Benzoxazole derivatives have been utilized in catalysis, exemplified by their use in oxidation and transfer hydrogenation reactions. This demonstrates the potential of benzoxazole-based ligands in enhancing catalytic efficiency and selectivity (Saleem et al., 2013).

Photocycloaddition Studies

Photocycloaddition reactions involving benzoxazole derivatives illustrate their utility in the formation of oxetanes, a class of compounds with various industrial and pharmaceutical applications (van Wolven et al., 2006).